Cas no 3807-77-0 (3-Nitroacenaphthene)

• Product Name: 3-Nitroacenaphthene
• CAS No: 3807-77-0
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 312749
• PubChem ID: 97618
• Update Time: 2025-10-29

3-Nitroacenaphthene Chemical and Physical Properties

Names and Identifiers

• Acenaphthylene,1,2-dihydro-3-nitro-
• 3-nitro-1,2-dihydroacenaphthylene
• 1,2-dihydro-3-nitro-acenaphthylene
• 1,2-Dihydro-3-nitroacenaphthylene
• 2-Nitro-acenaphthen
• 3-Nitroacenaphthen
• 3-Nitro-acenaphthen
• 3-Nitroacenaphthene
• 3-Nitro-acenaphthene
• 3-Nitroacenaphthol
• Acenaphthene, 3-nitro-
• AI3-03648
• BRN 1876739
• CCRIS 5513
• 3-05-00-01783 (Beilstein Handbook Reference)
• 7WSB1KEE1K
• Oprea1_328327
• UNII-7WSB1KEE1K
• Acenaphthylene, 1,2-dihydro-3-nitro-
• WTRQPBAHQILXND-UHFFFAOYSA-N
• NSC-137392
• AKOS000592256
• CHEMBL164578
• SCHEMBL4221299
• DTXSID00191482
• NSC137392
• 3807-77-0
• NSC 137392
• Q27268956

• Inchi： 1S/C12H9NO2/c14-13(15)11-7-5-9-3-1-2-8-4-6-10(11)12(8)9/h1-3,5,7H,4,6H2
• InChI Key： WTRQPBAHQILXND-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C2C=CC=C3CCC1=C32)=O

Computed Properties

• Exact Mass: 199.06337
• Monoisotopic Mass: 199.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14
• LogP: 3.36980

Additional information on 3-Nitroacenaphthene

3-Nitroacenaphthene: A Comprehensive Overview

3-Nitroacenaphthene (CAS No. 3807-77-0) is a compound of significant interest in various scientific and industrial domains. This compound, classified under the broader category of nitroarenes, has garnered attention due to its unique chemical properties and potential applications in materials science, pharmacology, and environmental chemistry. The molecule consists of an acenaphthene backbone with a nitro group attached at the third position, which imparts distinct reactivity and functionality.

The synthesis of 3-nitroacenaphthene has been explored through various methodologies, including nitration reactions of acenaphthene derivatives. Recent studies have focused on optimizing these reactions to achieve higher yields and better selectivity. For instance, researchers have employed mixed acid systems or catalytic approaches to control the regioselectivity of nitration, ensuring the formation of the desired 3-nitroacenaphthene isomer. These advancements have not only improved the synthesis process but also opened new avenues for its application in diverse fields.

One of the most promising applications of 3-nitroacenaphthene lies in its use as a precursor for advanced materials. The compound's aromaticity and electron-withdrawing nitro group make it an ideal candidate for synthesizing heterocyclic compounds, which are widely used in organic electronics and optoelectronics. Recent research has demonstrated that derivatives of 3-nitroacenaphthene can be incorporated into organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices, enhancing their efficiency and stability. This highlights the potential of 3-nitroacenaphthene in driving innovations in sustainable energy technologies.

In the field of pharmacology, 3-nitroacenaphthene has shown potential as a lead compound for drug development. Its structural similarity to certain bioactive molecules has prompted investigations into its anti-inflammatory, antioxidant, and anticancer properties. A study published in 2022 revealed that 3-nitroacenaphthene derivatives exhibit significant inhibitory effects on specific enzymes associated with inflammatory pathways, suggesting their potential as therapeutic agents. Furthermore, ongoing research is exploring the compound's ability to modulate cellular signaling pathways, which could pave the way for novel treatments in oncology.

The environmental impact of 3-nitroacenaphthene is another area of active research. As a synthetic aromatic compound, it is important to understand its fate and behavior in natural ecosystems. Recent studies have focused on the biodegradation and toxicity of 3-nitroacenaphthene, particularly in aquatic environments. Findings indicate that while the compound exhibits moderate toxicity to aquatic organisms, its persistence in the environment is relatively low due to microbial degradation. These insights are crucial for assessing the ecological risks associated with the use and disposal of 3-nitroacenaphthene-based products.

From a manufacturing perspective, the production scale and cost-effectiveness of 3-nitroacenaphthene are critical considerations. Current industrial practices aim to streamline synthesis processes while minimizing waste generation. Innovations such as catalytic hydrogenation or microwave-assisted synthesis are being explored to enhance productivity and reduce environmental footprint. These advancements not only make 3-nitroacenaphten production more sustainable but also align with global trends toward green chemistry.

In conclusion, 3-nitroacenaphten (CAS No. 3807-77-0) stands out as a versatile compound with multifaceted applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future technological developments. As research continues to uncover new potentials for this compound, it is likely that 3-nitroacenaftnien will play an increasingly important role in shaping innovative solutions across science and industry.